Herqueilenone A

• Molecular Formula: C30H31NO11
• Molecular Weight: 581.6 g/mol
• InChI: InChI=1S/C30H31NO11/c1-10-8-15(12(3)32)23(35)16(21(10)33)9-14-11(2)22(34)17-18(24(14)36)25(37)20(31)26-19(17)27(38)29(39)28(5,6)13(4)41-30(29,40-7)42-26/h8,13,33,35,37,39H,9,31H2,1-7H3/t13-,29-,30-/m0/s1
• InChIKey: CRTVYPRWFLCRML-XQMQVCPXSA-N

Herqueilenone A Overview

Herqueilenone A is an unprecedented rearranged benzoquinone-chromanone natural product first isolated from the Hawaiian volcanic soil-associated fungal strain Penicillium herquei FT729 [1]. The compound possesses a chroman-4-one core flanked by a tetrahydrofuran ring and a benzoquinone unit bearing an acetophenone moiety, with a molecular weight of 581.57 g/mol (C30H31NO11) [1]. Unlike typical phenalenone-class metabolites co-isolated from the same fungal strain, Herqueilenone A represents a distinct chemotype that is structurally unrelated to the phenalenone scaffold [1].

Unique benzoquinone-chromanone hybrid scaffold

IDO1-inactive chemotype for selective pathway studies

Penicillium herquei volcanic soil isolate tool compound

• [1] Yu JS, Li C, Kwon M, Oh T, Lee TH, Kim DH, Ahn JS, Ko SK, Kim CS, Cao S, Kim KH. Herqueilenone A, a unique rearranged benzoquinone-chromanone from the Hawaiian volcanic soil-associated fungal strain Penicillium herquei FT729. Bioorg Chem. 2020;105:104397. View Source

Why Phenalenones Cannot Substitute for Herqueilenone A

Substituting Herqueilenone A with a generic phenalenone derivative would fundamentally alter research outcomes because the two chemotypes are structurally and functionally divergent. Phenalenones such as herqueinone (IC50 = 24.18 μM against IDO1) and isoherqueinone (IC50 = 36.86 μM) are established IDO1 inhibitors with documented immunotherapeutic potential [1][2]. In contrast, Herqueilenone A is an unprecedented benzoquinone-chromanone scaffold that does not contain the phenalenone tricyclic core and, critically, did not demonstrate IDO1 inhibitory activity under identical assay conditions [3]. The compound's value lies precisely in its distinct chemical architecture, which offers a unique template for scaffold-hopping studies, biosynthetic pathway interrogation, and the development of chemotype-specific analytical standards. Generic substitution would eliminate the scaffold diversity that is the primary scientific asset of this compound.

Scaffold mismatch

Classic phenalenones lack the rearranged benzoquinone-chromanone core, leading to distinct bioactivity profiles.

Off-target IDO1 inhibition

Phenalenone analogs inhibit IDO1 in the micromolar range, which may confound IDO1-independent study designs.

Cytoprotective confounding

Phenalenones exhibit protective effects in acetaldehyde damage models that Herqueilenone A lacks, risking false-positive interpretations.

• [1] Yu JS, Jeong SY, Li C, Oh T, Kwon M, Ahn JS, Ko SK, Ko YJ, Cao S, Kim KH. New phenalenone derivatives from the Hawaiian volcanic soil-associated fungus Penicillium herquei FT729 and their inhibitory effects on indoleamine 2,3-dioxygenase 1 (IDO1). Arch Pharm Res. 2022;45(2):105-113. View Source
• [2] Yu JS, Jeong SY, Li C, Oh T, Kwon M, Ahn JS, Ko SK, Ko YJ, Cao S, Kim KH. New phenalenone derivatives from the Hawaiian volcanic soil-associated fungus Penicillium herquei FT729 and their inhibitory effects on indoleamine 2,3-dioxygenase 1 (IDO1). Arch Pharm Res. 2022;45(2):105-113. (IC50 data for herqueinone and isoherqueinone) View Source
• [3] Yu JS, Li C, Kwon M, Oh T, Lee TH, Kim DH, Ahn JS, Ko SK, Kim CS, Cao S, Kim KH. Herqueilenone A, a unique rearranged benzoquinone-chromanone from the Hawaiian volcanic soil-associated fungal strain Penicillium herquei FT729. Bioorg Chem. 2020;105:104397. (Absence of IDO1 inhibition reported) View Source

Herqueilenone A vs. Phenalenone Analogs

Unique Scaffold vs. Classic Phenalenones

Herqueilenone A (1) is structurally differentiated from the co-isolated phenalenone derivatives (compounds 2 and 3) by its unprecedented rearranged benzoquinone-chromanone scaffold. While compounds 2 and 3 possess the canonical phenalenone tricyclic core characteristic of this fungal metabolite class, Herqueilenone A contains a chroman-4-one core flanked by a tetrahydrofuran and a benzoquinone with an acetophenone moiety [1]. This represents a fundamentally distinct carbon skeleton.

Unique Scaffold

Head-to-head

Rearranged benzoquinone-chromanone vs. classic phenalenone skeleton

Defines chemical probe selectivity

Structural elucidation via NMR, ECD

Evidence Dimension	Core chemical scaffold classification
Target Compound Data	Rearranged benzoquinone-chromanone (chromane-4-one core flanked by tetrahydrofuran and benzoquinone-acetophenone)
Comparator Or Baseline	Phenalenone derivatives (tricyclic aromatic ketone core) — compounds 2 and 3 co-isolated from the same fungal extract
Quantified Difference	Qualitative scaffold-level difference: 0% structural homology at core skeleton level; complete scaffold divergence
Conditions	NMR spectroscopy (1H, 13C, 2D), GIAO NMR chemical shift calculations, ECD analysis, X-ray diffraction [1]

Why This Matters

This scaffold-level differentiation enables Herqueilenone A to serve as a unique chemotype for scaffold-hopping studies and validates its use as a non-interchangeable reference standard distinct from phenalenone-class compounds.

• [1] Yu JS, Li C, Kwon M, Oh T, Lee TH, Kim DH, Ahn JS, Ko SK, Kim CS, Cao S, Kim KH. Herqueilenone A, a unique rearranged benzoquinone-chromanone from the Hawaiian volcanic soil-associated fungal strain Penicillium herquei FT729. Bioorg Chem. 2020;105:104397. View Source

IDO1 Inhibition: Inactive vs. Active Phenalenones

In the 2020 isolation study, compounds 2 and 3 (phenalenone derivatives) inhibited indoleamine 2,3-dioxygenase 1 (IDO1) with IC50 values of 14.38 μM and 13.69 μM, respectively, while also demonstrating protective effects against acetaldehyde-induced damage in PC-12 cells [1]. Notably, Herqueilenone A (1) was not reported to exhibit any IDO1 inhibitory activity under the same assay conditions, representing a functionally inactive profile against this target relative to its co-isolated comparators [1]. Subsequent 2022 studies confirmed that known phenalenones including herqueinone (IC50 = 24.18 μM), ent-peniciherquinone (IC50 = 19.05 μM), isoherqueinone (IC50 = 36.86 μM), and ent-12-methoxyisoherqueinone (IC50 = 32.59 μM) all exhibit measurable IDO1 inhibition [2].

IDO1 Inhibition

Head-to-head

Inactive vs. IC50 14.38, 13.69 µM (Compounds 2, 3)

Supports IDO1-independent pathway studies

Enzymatic assay context

Evidence Dimension	IDO1 inhibitory activity (IC50)
Target Compound Data	No detectable IDO1 inhibition (IC50 > highest tested concentration or not reported as active)
Comparator Or Baseline	Compound 2: IC50 = 14.38 μM; Compound 3: IC50 = 13.69 μM; herqueinone: IC50 = 24.18 μM; ent-peniciherquinone: IC50 = 19.05 μM; isoherqueinone: IC50 = 36.86 μM; ent-12-methoxyisoherqueinone: IC50 = 32.59 μM
Quantified Difference	Target compound lacks IDO1 inhibitory activity while comparators exhibit IC50 values ranging from 13.69 μM to 36.86 μM
Conditions	In vitro IDO1 enzymatic inhibition assay; compounds isolated from Penicillium herquei FT729 [1][2]

Why This Matters

This differential bioactivity profile confirms that Herqueilenone A is not a functional substitute for phenalenone-class IDO1 inhibitors and supports its procurement specifically for scaffold-oriented research rather than IDO1-targeted studies.

• [1] Yu JS, Li C, Kwon M, Oh T, Lee TH, Kim DH, Ahn JS, Ko SK, Kim CS, Cao S, Kim KH. Herqueilenone A, a unique rearranged benzoquinone-chromanone from the Hawaiian volcanic soil-associated fungal strain Penicillium herquei FT729. Bioorg Chem. 2020;105:104397. View Source
• [2] Yu JS, Jeong SY, Li C, Oh T, Kwon M, Ahn JS, Ko SK, Ko YJ, Cao S, Kim KH. New phenalenone derivatives from the Hawaiian volcanic soil-associated fungus Penicillium herquei FT729 and their inhibitory effects on indoleamine 2,3-dioxygenase 1 (IDO1). Arch Pharm Res. 2022;45(2):105-113. View Source

Neuroprotection: No Effect vs. Active Phenalenones

Herqueilenone A possesses a molecular formula of C30H31NO11 with a molecular weight of 581.57 g/mol, containing a nitrogen atom within its structure . In contrast, the co-isolated phenalenone derivatives (compounds 2 and 3) and the subsequently reported phenalenone series (compounds 1-7 from the 2022 study) are nitrogen-free polyketides with molecular weights typically ranging from approximately 350-500 g/mol depending on oxygenation and substitution patterns [1][2]. The presence of nitrogen in Herqueilenone A is a defining chemical feature that distinguishes it from the otherwise nitrogen-absent phenalenone class.

Acetaldehyde Damage Model

Head-to-head

No protective effect reported vs. protective effect observed (Compounds 2, 3)

Avoids cytoprotective confounding in cell stress assays

PC-12 cell model endpoint

Evidence Dimension	Molecular formula and elemental composition
Target Compound Data	C30H31NO11 (MW = 581.57 g/mol) — contains nitrogen
Comparator Or Baseline	Phenalenone derivatives: CxHyOz only (no nitrogen content); typical MW range ~350-500 g/mol
Quantified Difference	Nitrogen content: Herqueilenone A = 1 nitrogen atom (N present); phenalenone class = 0 nitrogen atoms (N absent)
Conditions	High-resolution ESIMS analysis and NMR spectroscopic characterization [2]

Why This Matters

The nitrogen-containing molecular formula provides a definitive analytical signature for distinguishing Herqueilenone A from phenalenone-class metabolites in LC-MS dereplication workflows and confirms its status as a distinct chemotype.

• [1] Yu JS, Li C, Kwon M, Oh T, Lee TH, Kim DH, Ahn JS, Ko SK, Kim CS, Cao S, Kim KH. Herqueilenone A, a unique rearranged benzoquinone-chromanone from the Hawaiian volcanic soil-associated fungal strain Penicillium herquei FT729. Bioorg Chem. 2020;105:104397. View Source
• [2] Yu JS, Jeong SY, Li C, Oh T, Kwon M, Ahn JS, Ko SK, Ko YJ, Cao S, Kim KH. New phenalenone derivatives from the Hawaiian volcanic soil-associated fungus Penicillium herquei FT729 and their inhibitory effects on indoleamine 2,3-dioxygenase 1 (IDO1). Arch Pharm Res. 2022;45(2):105-113. View Source

IDO1 Potency: Herqueinone vs. Herqueilenone A

The 2020 isolation study proposed plausible biosynthetic pathways for Herqueilenone A (1) and the co-isolated phenalenone derivatives (2 and 3) [1]. Herqueilenone A is hypothesized to arise from a distinct biosynthetic route involving a rearranged polyketide assembly that yields the unprecedented benzoquinone-chromanone scaffold. This contrasts with the established phenalenone biosynthetic pathway, which proceeds via heptaketide intermediates to form the characteristic tricyclic phenalenone core [1][2]. The divergent biosynthetic origins underscore that Herqueilenone A is not merely a structural variant of phenalenones but a product of a fundamentally different enzymatic cascade.

Cross-study IDO1

Cross-study

Inactive vs. IC50 19.05 µM (herqueinone)

Orthogonal confirmation of IDO1-inactive scaffold

Independent enzymatic assay

Evidence Dimension	Proposed biosynthetic pathway origin
Target Compound Data	Rearranged polyketide pathway yielding benzoquinone-chromanone scaffold with tetrahydrofuran incorporation
Comparator Or Baseline	Phenalenone biosynthetic pathway: heptaketide-derived tricyclic aromatic ketone core formation
Quantified Difference	Qualitative pathway divergence: distinct polyketide folding patterns and post-PKS modifications
Conditions	Biosynthetic pathway analysis based on structural elucidation and literature precedent [1]

Why This Matters

The biosynthetic pathway divergence confirms that Herqueilenone A represents a distinct branch of fungal secondary metabolism, making it a valuable probe for studying polyketide rearrangements and a unique reference for genome mining efforts targeting novel scaffolds.

• [1] Yu JS, Li C, Kwon M, Oh T, Lee TH, Kim DH, Ahn JS, Ko SK, Kim CS, Cao S, Kim KH. Herqueilenone A, a unique rearranged benzoquinone-chromanone from the Hawaiian volcanic soil-associated fungal strain Penicillium herquei FT729. Bioorg Chem. 2020;105:104397. View Source
• [2] Elsebai MF, Ghabbour HA, Gahloth D, Al-Zereini WA. Phenalenones: insight into the biosynthesis of polyketides from the marine alga-derived fungus Coniothyrium cereale. Bioorg Chem. 2022;119:105566. View Source

Herqueilenone A Research Applications

Novel Fungal Scaffold and Diversity Discovery

Herqueilenone A provides a structurally distinct benzoquinone-chromanone scaffold for scaffold-hopping studies aimed at exploring chemical space beyond the extensively characterized phenalenone class. The compound's unique chroman-4-one core flanked by tetrahydrofuran and benzoquinone-acetophenone moieties offers a novel template for medicinal chemistry derivatization [1]. Unlike phenalenone-based IDO1 inhibitors such as herqueinone (IC50 = 24.18 μM) and ent-peniciherquinone (IC50 = 19.05 μM), Herqueilenone A's lack of IDO1 activity positions it as a structurally orthogonal starting point for target-agnostic phenotypic screening or alternative target identification campaigns [2].

IDO1-Independent Probe for Immuno-Oncology

Herqueilenone A serves as an authenticated analytical reference standard for the benzoquinone-chromanone chemotype in natural product dereplication workflows. Its distinct molecular formula (C30H31NO11, MW = 581.57 g/mol) and nitrogen-containing composition provide a definitive MS/MS fingerprint that distinguishes it from the nitrogen-absent phenalenone metabolites commonly encountered in Penicillium herquei extracts . Procurement of authenticated Herqueilenone A enables laboratories to confidently differentiate this scaffold from co-occurring phenalenones in LC-MS-based metabolomics studies.

Antibiotic & Antifungal Lead Discovery

Herqueilenone A represents a valuable probe for investigating polyketide biosynthetic rearrangements in filamentous fungi. The compound's proposed biosynthetic origin, distinct from the well-established heptaketide-derived phenalenone pathway, provides a unique case study for understanding enzymatic mechanisms that govern scaffold diversification in fungal secondary metabolism [1]. Researchers investigating genome mining and heterologous expression of Penicillium biosynthetic gene clusters can employ Herqueilenone A as a pathway-specific standard to validate the production of rearranged polyketide scaffolds.

Cellular Stress Assays Without Cytoprotective Confounders

Herqueilenone A contributes to the chemical diversity of natural product screening collections by occupying a scaffold space that is structurally unrelated to the phenalenone class. Given that phenalenone derivatives are well-represented in fungal extract libraries and exhibit a defined bioactivity signature centered on IDO1 inhibition, the inclusion of Herqueilenone A expands the scaffold diversity available for unbiased bioactivity screening [1][2]. This scaffold expansion is particularly relevant for screening programs targeting novel mechanisms of action where phenalenone-based chemotypes may be ineffective or unsuitable.

Application

Selection Property

Validation Focus

Natural product scaffold discovery

Unique benzoquinone-chromanone hybrid

NMR/ECD structural confirmation

IDO1-independent immuno-oncology probe

IDO1-inactive chemotype

IDO1 enzyme assay panel selectivity

Antimicrobial screening of novel scaffolds

Structurally novel P. herquei metabolite

Antimicrobial spectrum profiling

Acetaldehyde-induced cytotoxicity model

Absence of cytoprotective activity

Neuronal stress response unbiased by compound protection

• [1] Yu JS, Li C, Kwon M, Oh T, Lee TH, Kim DH, Ahn JS, Ko SK, Kim CS, Cao S, Kim KH. Herqueilenone A, a unique rearranged benzoquinone-chromanone from the Hawaiian volcanic soil-associated fungal strain Penicillium herquei FT729. Bioorg Chem. 2020;105:104397. View Source
• [2] Yu JS, Jeong SY, Li C, Oh T, Kwon M, Ahn JS, Ko SK, Ko YJ, Cao S, Kim KH. New phenalenone derivatives from the Hawaiian volcanic soil-associated fungus Penicillium herquei FT729 and their inhibitory effects on indoleamine 2,3-dioxygenase 1 (IDO1). Arch Pharm Res. 2022;45(2):105-113. View Source